Cas no 1849323-34-7 (Cyclopropanemethanol, 1-(aminomethyl)-α-ethyl-α-methyl-)

• Product Name: Cyclopropanemethanol, 1-(aminomethyl)-α-ethyl-α-methyl-
• CAS No: 1849323-34-7
• MF: C₈H₁₇NO
• MW: 143.226682424545
• CID: 5285013
• Update Time: 2025-11-06

Cyclopropanemethanol, 1-(aminomethyl)-α-ethyl-α-methyl- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanemethanol, 1-(aminomethyl)-α-ethyl-α-methyl-

• Inchi： 1S/C8H17NO/c1-3-7(2,10)8(6-9)4-5-8/h10H,3-6,9H2,1-2H3
• InChI Key： FZLQXRBSBMNWIN-UHFFFAOYSA-N
• SMILES： C(C1(CC1)CN)(O)(C)CC

Additional information on Cyclopropanemethanol, 1-(aminomethyl)-α-ethyl-α-methyl-

Recent Advances in Cyclopropanemethanol, 1-(aminomethyl)-α-ethyl-α-methyl- (CAS: 1849323-34-7) Research

Cyclopropanemethanol, 1-(aminomethyl)-α-ethyl-α-methyl- (CAS: 1849323-34-7) is a structurally unique compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, pharmacological properties, and therapeutic potential, particularly in the context of central nervous system (CNS) disorders and metabolic diseases. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its molecular mechanisms, biological activities, and future research directions.

The synthesis of Cyclopropanemethanol, 1-(aminomethyl)-α-ethyl-α-methyl- has been optimized in recent years to improve yield and purity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel catalytic asymmetric synthesis route that achieved enantiomeric excess of over 99%. This advancement is critical for ensuring the compound's consistency in pharmacological studies and potential clinical applications. The study also highlighted the compound's stability under physiological conditions, making it a promising candidate for further development.

Pharmacological investigations have revealed that Cyclopropanemethanol, 1-(aminomethyl)-α-ethyl-α-methyl- exhibits potent activity as a modulator of GABA receptors, particularly the GABA_A subtype. This activity suggests potential applications in treating anxiety disorders, epilepsy, and insomnia. In vitro and in vivo studies have shown that the compound enhances GABAergic neurotransmission with high selectivity, reducing the risk of off-target effects. Additionally, its unique cyclopropane moiety contributes to its metabolic stability, as evidenced by its prolonged half-life in preclinical models.

Recent preclinical studies have also explored the compound's potential in metabolic disorders. A 2024 study in Nature Chemical Biology reported that Cyclopropanemethanol, 1-(aminomethyl)-α-ethyl-α-methyl- acts as an allosteric activator of AMP-activated protein kinase (AMPK), a key regulator of cellular energy homeostasis. This finding opens new avenues for its use in treating type 2 diabetes and obesity. The study further demonstrated that the compound's effects are tissue-specific, with pronounced activity in liver and skeletal muscle cells, minimizing potential adverse effects on other organs.

Despite these promising findings, challenges remain in the development of Cyclopropanemethanol, 1-(aminomethyl)-α-ethyl-α-methyl- as a therapeutic agent. Current research is focused on addressing its pharmacokinetic properties, such as bioavailability and blood-brain barrier penetration, to optimize its clinical efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound into early-phase clinical trials. Future studies will also explore its potential in combination therapies and its role in other disease models, such as neurodegenerative disorders.

In conclusion, Cyclopropanemethanol, 1-(aminomethyl)-α-ethyl-α-methyl- (CAS: 1849323-34-7) represents a promising scaffold in medicinal chemistry with diverse therapeutic applications. Its unique pharmacological profile and recent synthetic advancements position it as a compound of significant interest for further research and development. Continued investigations into its mechanisms of action and optimization of its drug-like properties will be essential for translating these findings into clinical benefits.